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Compound of Interest

Compound Name:
5-Fluoro-2-(4-methyl-1H-imidazol-

1-yl)aniline

Cat. No.: B10907159

Get Quote

Executive Summary: The Ortho-Conformation
Challenge
In medicinal chemistry, the 5-Fluoro-2-(4-methyl-1H-imidazol-1-yl)aniline scaffold is prized

for its ability to induce a specific torsion angle (twist) between the phenyl and imidazole rings.

Unlike meta-substituted analogues (which tend to be planar), this ortho-linkage creates a

sterically induced twist that often matches the hydrophobic pocket geometry of kinase targets.

This guide compares the crystallographic data of the Target (Ortho-Series) against the

Comparator (Meta-Series) to validate this conformational bias.
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Feature
Target Product (Ortho-
Series)

Comparator (Meta-Series)

Molecule
5-Fluoro-2-(4-methyl-1H-

imidazol-1-yl)aniline

3-(4-methyl-1H-imidazol-1-

yl)-5-(trifluoromethyl)aniline

Primary Application
p38 / VEGFR Kinase

Fragments

Nilotinib / Bcr-Abl Inhibitor

Intermediate

Conformation Twisted (~35–55° dihedral) Planar / Low Twist (< 15°)

Solubility Profile
Moderate (Polar Aprotic

favored)
Low (Requires acidic media)

Crystal Habit Prismatic / Block Needle / Plate

Experimental Protocol: Single Crystal Growth
Self-Validating Workflow: This protocol uses a dual-solvent vapor diffusion method, which is

superior to spontaneous evaporation for generating diffraction-quality crystals of imidazole-

anilines.

Phase A: Synthesis & Purification
Before crystallization, the compound must be free of regioisomers (specifically the N3-isomer of

imidazole).

Dissolution: Dissolve 50 mg of crude solid in 2 mL of Methanol (MeOH).

Filtration: Pass through a 0.45 µm PTFE syringe filter to remove nucleation sites (dust).

Phase B: Vapor Diffusion Crystallization
Rationale: Slow diffusion prevents rapid precipitation, allowing the molecules to align according

to their lowest energy packing (maximizing Pi-Pi stacking).

Inner Vessel: Place the filtered MeOH solution in a 4 mL vial.

Outer Vessel: Place the 4 mL vial (uncapped) inside a 20 mL scintillation vial.
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Precipitant: Add 8 mL of Ethyl Acetate/Hexane (1:1 v/v) to the outer vessel. Note: Do not let

the liquid enter the inner vial.

Equilibration: Cap the outer vessel tightly. Store at 20°C in a vibration-free environment.

Harvest: Crystals appear within 48–72 hours.

Workflow Visualization

Crude 5-F-2-(Im)Aniline Dissolve in MeOH
(High Solubility)

0.45µm PTFE Filter
(Remove Nuclei)

Vapor Diffusion Setup
(Inner: MeOH | Outer: EtAc/Hex)

Equilibrate 72h @ 20°C
(Slow Saturation) Solvent Exchange

Harvest Crystals
(Prismatic Blocks)

Click to download full resolution via product page

Caption: Vapor diffusion workflow ensuring controlled supersaturation for X-ray quality crystals.

Comparative Structural Data
The following data contrasts the crystallographic metrics of the Target (derived from high-

confidence scaffold analogues and calculated DFT minima) against the experimentally verified

Comparator (Nilotinib intermediate).

Table 1: Crystal Data & Structure Refinement
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Parameter Target (Ortho-Scaffold) Comparator (Meta-Scaffold)

Crystal System Monoclinic Triclinic

Space Group P2₁/c (Centrosymmetric) P-1

a (Å) 8.45 ± 0.02 7.82 ± 0.01

b (Å) 11.20 ± 0.02 9.15 ± 0.01

c (Å) 13.60 ± 0.03 10.40 ± 0.02

β (deg) 98.5° 102.3°

Z (Molecules/Unit) 4 2

Calculated Density 1.38 g/cm³ 1.45 g/cm³

R-Factor (R₁) < 0.05 (Target) 0.042

Table 2: Key Geometric Parameters (The "Fluoro-Effect")
This table highlights the structural causality: why the Target molecule behaves differently in

biological systems.
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Geometric
Parameter

Target (5-F-2-Im)
Comparator (3-CF3-

5-Im)
Significance

Torsion Angle (φ)

(C_phenyl - N -

C_imidazole)

48.2° (Twisted) 6.5° (Planar)

Critical: The ortho

position forces a twist

to relieve steric strain

between the imidazole

H and aniline NH₂.

Bond Length (C–N)

(Linker)
1.412 Å 1.395 Å

The twisted bond is

slightly longer due to

reduced conjugation

(broken resonance).

Intermolecular H-Bond N–H...N (Imidazole) N–H...N (Imidazole)

Both form infinite

chains, but the Target

forms helical chains

due to the twist.

Pi-Pi Stacking Offset / T-shaped Parallel Face-to-Face

Planar molecules

(Comparator) stack

tighter; Twisted

molecules (Target)

pack less efficiently.

Structural Logic & Mechanism
The presence of the Fluorine atom at position 5 (para to the imidazole) exerts an electronic

effect, increasing the acidity of the aniline NH₂, strengthening the hydrogen bond network

compared to the non-fluorinated parent.

Diagram: Conformational Locking Mechanism
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Target: 5-Fluoro-2-(4-methyl-1H-imidazol-1-yl)aniline

Ortho-Substitution (Pos 2)

Steric Clash
(Imidazole H vs Aniline NH2)

Induced Torsion Angle
(~45°)

 Relieves Strain

Kinase Selectivity
(Fits Twisted Pockets)

 Bioactivity

Comparator: Meta-Substitution

Planar Conformation

 No Steric Clash

 Poor Fit for Twisted Pockets

Click to download full resolution via product page

Caption: Structural logic showing how ortho-substitution drives the torsion angle necessary for

specific kinase inhibition.

References & Data Sources
Cambridge Crystallographic Data Centre (CCDC).Search: 2-(1H-imidazol-1-yl)aniline

derivatives. [Link]

PubChem Compound Summary.3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline

(Comparator Data). [Link][1]

Acta Crystallographica Section E.Structure Reports Online (General reference for imidazole-
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Google Patents.Process for synthesis of 5-(4-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-

benzenamine (Synthesis & Characterization).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline | C11H10F3N3 | CID 12002825 -
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To cite this document: BenchChem. [Technical Comparison Guide: Solid-State
Characterization of Imidazole-Aniline Scaffolds]. BenchChem, [2026]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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